Cas no 294885-65-7 (Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-)

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-, is a synthetic organic compound featuring a sulfonamide-linked phenylacetamide structure with a benzyl-substituted piperazine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for biologically active molecules. The sulfonamide group enhances binding affinity to target proteins, while the benzylpiperazine moiety may contribute to improved pharmacokinetic properties. Its well-defined structure allows for precise modifications, making it a versatile intermediate in drug discovery. The compound’s stability and synthetic accessibility further support its utility in developing novel therapeutic agents, particularly in CNS or antimicrobial applications.
Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- structure
294885-65-7 structure
Product Name:Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-
CAS No:294885-65-7
MF:C19H23N3O3S
MW:373.46922326088
MDL:MFCD00577493
CID:1439916
PubChem ID:1069440
Update Time:2025-06-08

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-
    • BIM-0014936.P001
    • Cambridge id 5243444
    • N-(4-((4-BENZYLPIPERAZINYL)SULFONYL)PHENYL)ETHANAMIDE
    • N-[4-(4-benzylpiperazin-1-yl)sulfonylphenyl]acetamide
    • AKOS000665466
    • CB14780
    • N-{4-[(4-benzylpiperazin-1-yl)sulfonyl]phenyl}acetamide
    • SMSF0005340
    • MS-8156
    • 294885-65-7
    • MFCD00577493
    • STL260520
    • Oprea1_362537
    • Z45509572
    • Oprea1_391064
    • CBMicro_014827
    • MDL: MFCD00577493
    • Inchi: 1S/C19H23N3O3S/c1-16(23)20-18-7-9-19(10-8-18)26(24,25)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
    • InChI Key: PZYRIUKFVOLMJR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 373.14619
  • Monoisotopic Mass: 373.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 69.72

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- Pricemore >>

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